N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine

• IUPAC Name: N-methyl-3-pyrazol-1-yl-N-(pyridin-2-ylmethyl)propan-1-amine
• InChI: InChI=1S/C13H18N4/c1-16(12-13-6-2-3-7-14-13)9-5-11-17-10-4-8-15-17/h2-4,6-8,10H,5,9,11-12H2,1H3
• InChI Key: GGNAJNCJNGXRCV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCN1C=CC=N1)CC2=CC=CC=N2
• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol

Description

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine, also known as MP-10, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. MP-10 is a small molecule that has been synthesized through a multistep process, which involves the reaction of different chemical reagents.

Mechanism of Action

The mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is not fully understood, but it is believed to involve the modulation of dopamine signaling in the brain. N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to selectively activate the dopamine D3 receptor, which is primarily located in the mesolimbic system of the brain and plays a key role in reward processing and motivation. By activating the D3 receptor, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine may enhance dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior.
Biochemical and physiological effects:
N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to have several biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and modulation of dopamine signaling. In animal studies, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been found to reduce oxidative stress and inflammation in the brain, which can contribute to the prevention of neurodegenerative diseases. N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has also been shown to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine in lab experiments is its high selectivity and affinity for the dopamine D3 receptor. This makes it a valuable tool for studying the role of the D3 receptor in various physiological and pathological processes. However, one of the limitations of using N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is its relatively low solubility in water, which can make it difficult to administer in animal studies. Additionally, the exact mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine research, including the development of new drugs based on its chemical structure, the investigation of its potential therapeutic applications in neuropsychiatric disorders, and the exploration of its mechanism of action in the brain. One potential direction is the development of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine analogs with improved pharmacological properties, such as increased solubility and selectivity for specific dopamine receptor subtypes. Another direction is the investigation of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine as a potential treatment for drug addiction and other neuropsychiatric disorders, such as schizophrenia and depression. Finally, future research should aim to elucidate the exact mechanism of action of N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine in the brain, which can provide valuable insights into the role of dopamine signaling in various physiological and pathological processes.

Scientific Research Applications

N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. In pharmacology, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been found to have high affinity and selectivity for the dopamine D3 receptor, which makes it a potential drug candidate for the treatment of drug addiction and other neuropsychiatric disorders. In medicinal chemistry, N-methyl-3-(1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)propan-1-amine has been used as a lead compound for the development of new drugs with improved pharmacological properties.